N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)cyclohexanesulfonamide

• IUPAC Name: N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]cyclohexanesulfonamide
• InChI: InChI=1S/C15H25N3O3S/c19-22(20,15-4-2-1-3-5-15)17-14-10-16-18(12-14)11-13-6-8-21-9-7-13/h10,12-13,15,17H,1-9,11H2
• InChI Key: YVUFWUIPUHCKKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)NC2=CN(N=C2)CC3CCOCC3
• Molecular Formula: C15H25N3O3S
• Molecular Weight: 327.4 g/mol
• CAS No.: 1705927-38-3

Description

The compound “N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)cyclohexanesulfonamide” is a complex organic molecule. It contains a pyran ring, which is a six-membered heterocyclic ring consisting of five carbon atoms and one oxygen atom. It also contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. Additionally, it contains a cyclohexane ring, which is a six-membered ring with only carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. Without more information about this compound, it’s difficult to predict its properties.

Scientific Research Applications

Environmental Occurrence and Human Exposure

Perfluorinated Sulfonamides in Indoor and Outdoor Environments : Research has shown that perfluorinated alkyl sulfonamides (PFASs), a category that includes compounds structurally related to N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)cyclohexanesulfonamide, are present in indoor air, house dust, and outdoor air, highlighting their widespread environmental occurrence. Studies conducted in Ottawa, Canada, revealed that indoor air is a significant source of PFASs, with certain sulfonamides detected at concentrations 10-20 times greater indoors than outdoors. This suggests that indoor environments may play a crucial role in human exposure to these compounds (Shoeib et al., 2005).

Health Implications

Polyfluoroalkyl Chemicals and Health : Studies have investigated the health implications of exposure to polyfluoroalkyl chemicals (PFCs), including sulfonamides. For instance, the association between PFC serum concentrations and health outcomes like cholesterol levels, body weight, and insulin resistance has been examined, revealing that exposure to certain PFCs is associated with adverse health effects. This indicates the importance of understanding exposure sources and pathways for mitigating health risks (Nelson et al., 2009).

Safety and Hazards

The safety and hazards associated with a compound depend on its exact structure and properties. Without more information about this compound, it’s difficult to predict its safety and hazards.